3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanamide

• IUPAC Name: 3-[3-(3-amino-3-oxopropyl)-2-sulfanylidenebenzimidazol-1-yl]propanamide
• InChI: InChI=1S/C13H16N4O2S/c14-11(18)5-7-16-9-3-1-2-4-10(9)17(13(16)20)8-6-12(15)19/h1-4H,5-8H2,(H2,14,18)(H2,15,19)
• InChI Key: HJWJVKQULWCKTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=S)N2CCC(=O)N)CCC(=O)N
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanamide, also known as TBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBP is a heterocyclic compound that contains a benzimidazole ring and a thioxo group, which gives it unique properties that make it useful in different areas of research.

Mechanism of Action

The mechanism of action of 3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanamide is not fully understood, but it is believed to act by inhibiting enzymes involved in various metabolic pathways. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have antioxidant properties, which may be useful in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanamide in lab experiments is its unique chemical structure, which makes it useful in a variety of applications. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanamide. One area of interest is its potential use in drug development, particularly for the treatment of cancer and infectious diseases. This compound may also be useful in the development of new fluorescent probes for detecting metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.

Synthesis Methods

3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanamide can be synthesized using a variety of methods, including the reaction of benzimidazole-2-thione with diethyl malonate and subsequent reaction with 1,3-dibromopropane. Other methods include the reaction of 2-mercapto-benzimidazole with diethyl malonate and 1,3-dibromopropane or the reaction of benzimidazole-2-thione with diethyl malonate and 1,3-dichloropropane.

Scientific Research Applications

3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanamide has been studied extensively for its potential applications in various fields of scientific research. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties, making it a potential candidate for drug development. This compound has also been studied for its use as a fluorescent probe for detecting metal ions in biological systems.